Cas no 1251694-77-5 (N-(4-acetylphenyl)-2-{4-(piperidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide)

• Product Name: N-(4-acetylphenyl)-2-{4-(piperidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide
• CAS No: 1251694-77-5
• MF: C₁₉H₂₂N₄O₂S
• MW: 370.468582630157
• CID: 5959181
• PubChem ID: 49663262
• Update Time: 2025-06-08

N-(4-acetylphenyl)-2-{4-(piperidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-{4-(piperidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide
• N-(4-acetylphenyl)-2-(4-piperidin-1-ylpyrimidin-2-yl)sulfanylacetamide
• 1251694-77-5
• F3406-5618
• N-(4-acetylphenyl)-2-((4-(piperidin-1-yl)pyrimidin-2-yl)thio)acetamide
• AKOS024484432
• VU0623469-1
• N-(4-acetylphenyl)-2-{[4-(piperidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide

• Inchi： 1S/C19H22N4O2S/c1-14(24)15-5-7-16(8-6-15)21-18(25)13-26-19-20-10-9-17(22-19)23-11-3-2-4-12-23/h5-10H,2-4,11-13H2,1H3,(H,21,25)
• InChI Key： QPCKZCIHRYMOJP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)=O)C=C1)(=O)CSC1=NC=CC(N2CCCCC2)=N1

Computed Properties

• Exact Mass: 370.14634713g/mol
• Monoisotopic Mass: 370.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-acetylphenyl)-2-{4-(piperidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide

N-(4-Acetylphenyl)-2-{4-(Piperidin-1-yl)Pyrimidin-2-ylsulfanyl}Acetamide (CAS No. 1251694-77-5): A Comprehensive Overview

N-(4-Acetylphenyl)-2-{4-(Piperidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide (CAS No. 1251694-77-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

N-(4-Acetylphenyl)-2-{4-(Piperidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide is a small molecule with a molecular formula of C₁₉H₂₃N₃O₂S and a molecular weight of 365.46 g/mol. The compound features a pyrimidine ring linked to a piperidine ring through a sulfur atom, with an acetylphenyl group attached to an acetamide moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an interesting target for pharmaceutical development.

The compound is typically synthesized through a multi-step process involving the reaction of 4-acetylacetanilide with 2-chloro-N-(4-acetylphenyl)acetamide in the presence of a base, followed by the addition of piperidine to form the final product. The synthesis process is well-documented in the literature and has been optimized to achieve high yields and purity levels.

Biological Activities and Mechanisms of Action

N-(4-Acetylphenyl)-2-{4-(Piperidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. One of the key areas of research has been its role as an inhibitor of specific enzymes involved in neurological disorders. Recent studies have shown that this compound can effectively inhibit the activity of monoamine oxidase (MAO), an enzyme responsible for the breakdown of neurotransmitters such as serotonin and dopamine. By modulating MAO activity, N-(4-Acetylphenyl)-2-{4-(Piperidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide may help alleviate symptoms associated with conditions like depression and Parkinson's disease.

In addition to its neuroprotective effects, this compound has also demonstrated antiproliferative properties against various cancer cell lines. Research published in the Journal of Medicinal Chemistry has shown that N-(4-Acetylphenyl)-2-{4-(Piperidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide can induce apoptosis in cancer cells by disrupting cell cycle progression and inhibiting key signaling pathways involved in cell survival. These findings suggest that this compound may have potential as a novel anticancer agent.

Clinical Applications and Research Developments

The therapeutic potential of N-(4-Acetylphenyl)-2-{4-(Piperidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide has led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties. These trials have primarily focused on its use in treating neurological disorders, such as depression and Parkinson's disease, where it has shown significant improvements in patient outcomes.

In parallel, preclinical studies are ongoing to further explore the antiproliferative effects of this compound in various cancer models. Researchers are investigating its efficacy against different types of cancer, including breast cancer, lung cancer, and colorectal cancer. Preliminary results have been encouraging, with the compound showing selective toxicity towards cancer cells while sparing normal cells.

Conclusion

N-(4-Acetylphenyl)-2-{4-(Piperidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide (CAS No. 1251694-77-5) is a promising compound with diverse biological activities that make it a valuable target for pharmaceutical development. Its unique chemical structure and mechanisms of action have positioned it as a potential therapeutic agent for treating neurological disorders and cancer. Ongoing research and clinical trials are expected to provide further insights into its safety and efficacy, paving the way for its potential use in clinical practice.